Cas no 1804373-18-9 (2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol)

• Product Name: 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol
• CAS No: 1804373-18-9
• MF: C₉H₅ClF₆O
• MW: 278.578822851181
• CID: 4963633
• Update Time: 2025-10-22

2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol

• Inchi： 1S/C9H5ClF6O/c10-7-1-4(3-17)5(8(11,12)13)2-6(7)9(14,15)16/h1-2,17H,3H2
• InChI Key： YFVBDIPVMHGQHP-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 277.9933114 g/mol
• Monoisotopic Mass: 277.9933114 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2
• Molecular Weight: 278.58

Additional information on 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol

Recent Advances in the Study of 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol (CAS: 1804373-18-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol (CAS: 1804373-18-9) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential uses in drug development.

Recent studies have highlighted the importance of 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl and chloro substituents contribute to its high reactivity and ability to participate in diverse chemical reactions, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol as potent inhibitors of protein kinases. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity, resulting in promising candidates for further preclinical evaluation. Notably, these derivatives exhibited nanomolar inhibitory activity against several cancer-associated kinases while showing minimal off-target effects.

In the realm of antimicrobial research, 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol has shown potential as a scaffold for developing new antibacterial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound led to molecules with significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of fluorine atoms was found to enhance both the metabolic stability and membrane permeability of these derivatives.

The pharmacokinetic properties of 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol derivatives have also been investigated in recent preclinical studies. Researchers have developed analytical methods using liquid chromatography-mass spectrometry (LC-MS) to quantify these compounds in biological matrices, providing valuable data for future formulation development. Preliminary results suggest that appropriate structural modifications can significantly improve the oral bioavailability of these molecules.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol have been reported. A 2024 study in Organic Process Research & Development described an optimized catalytic process that improves yield while reducing environmental impact. This advancement is particularly important for scaling up production to meet potential clinical and commercial demands.

Looking forward, the unique properties of 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol position it as a versatile tool in drug discovery. Current research directions include exploring its application in PROTAC (proteolysis targeting chimera) technology and as a warhead in covalent inhibitor design. The compound's ability to modulate protein-protein interactions is also under investigation, opening new avenues for targeting traditionally "undruggable" biological targets.

In conclusion, 2,4-Bis(trifluoromethyl)-5-chlorobenzyl alcohol (CAS: 1804373-18-9) represents a promising chemical entity with diverse applications in pharmaceutical research. The recent studies highlighted in this briefing demonstrate its potential across multiple therapeutic areas, from oncology to infectious diseases. As research continues to unravel the full potential of this compound and its derivatives, it is expected to play an increasingly important role in the development of next-generation therapeutics.